Cas no 15830-52-1 (9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-)

9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)- structure

15830-52-1 structure

Product Name:9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-

CAS No:15830-52-1

MF:C₁₆H₁₉N₅O₇

MW:393.351363420486

CID:147316

PubChem ID:253645

Update Time:2025-04-19

9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)- Chemical and Physical Properties

Names and Identifiers

- 9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-
- [3,4-diacetyloxy-5-(6-aminopurin-9-yl)oxolan-2-yl]methyl acetate
- vidarabine 2',3',5'-triacetate
- AraA 2',3',5'-tri-O-acetyl ester
- Nsc103560
- NSC111703
- 15830-77-0
- SR-01000520856
- 2,3,5-Tri-O-acetyl a-Adenosine
- 15830-52-1
- AKOS032947877
- NSC-111703
- FT-0636470
- DTXSID20935885
- LS-14502
- SCHEMBL10033986
- NSC-103560
- FT-0675371
- Oprea1_271350
- 9-(2,3,5-tri-o-acetylpentofuranosyl)-9h-purin-6-amine
- NSC76766
- NSC-76766
- SR-01000520856-1
- Inchi： 1S/C16H19N5O7/c1-7(22)25-4-10-12(26-8(2)23)13(27-9(3)24)16(28-10)21-6-20-11-14(17)18-5-19-15(11)21/h5-6,10,12-13,16H,4H2,1-3H3,(H2,17,18,19)
- InChI Key： GCVZNVTXNUTBFB-UHFFFAOYSA-N
- SMILES： O1C(COC(C)=O)C(C(C1N1C=NC2C(N)=NC=NC1=2)OC(C)=O)OC(C)=O

Computed Properties

Exact Mass: 393.12857
Monoisotopic Mass: 393.128
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 28
Rotatable Bond Count: 8
Complexity: 620
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 158Å²

Experimental Properties

Density: 1.62
Boiling Point: 594.1°Cat760mmHg
Flash Point: 313.1°C
Refractive Index: 1.679
PSA: 157.75
LogP: 0.31360

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